2-(4-fluorophenoxy)-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide

• IUPAC Name: 2-(4-fluorophenoxy)-N-(1-propylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)acetamide
• InChI: InChI=1S/C20H23FN2O4S/c1-2-12-28(25,26)23-11-3-4-15-13-17(7-10-19(15)23)22-20(24)14-27-18-8-5-16(21)6-9-18/h5-10,13H,2-4,11-12,14H2,1H3,(H,22,24)
• InChI Key: AXZXCIDORBWTPY-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)N1CCCC2=C1C=CC(=C2)NC(=O)COC3=CC=C(C=C3)F
• Molecular Formula: C20H23FN2O4S
• Molecular Weight: 406.5 g/mol

Description

The compound “2-(4-fluorophenoxy)-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide” is a complex organic molecule. It contains a fluorophenoxy group, a propane-1-sulfonyl group, and a tetrahydroquinolin-6-yl group.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the core tetrahydroquinoline structure, followed by the attachment of the propane-1-sulfonyl and 4-fluorophenoxy groups. The exact synthetic route would depend on the specific reagents and conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the fluorophenoxy, propane-1-sulfonyl, and tetrahydroquinolin-6-yl groups would likely confer specific structural characteristics.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its functional groups. For example, the fluorine atom in the fluorophenoxy group might be susceptible to nucleophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure.

Scientific Research Applications

Vanishing White Matter Disease (VWM) Treatment

• Overview : The compound has been designated as an orphan medicine for the treatment of vanishing white matter disease (VWM) in the European Union. .

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it’s a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is handled and used. Proper safety precautions should always be taken when handling chemical substances.

Future Directions

The future research directions for this compound could include further studies to elucidate its synthesis, properties, and potential applications. If it’s a drug, clinical trials could be conducted to evaluate its efficacy and safety.